Cas no 1235378-84-3 (methyl 2-acetylbenzo[b]thiophene-6-carboxylate)
1235378-84-3 structure
Product Name:methyl 2-acetylbenzo[b]thiophene-6-carboxylate
CAS No:1235378-84-3
MF:C12H10O3S
MW:234.271002292633
CID:1011172
PubChem ID:53233008
Update Time:2025-04-20
methyl 2-acetylbenzo[b]thiophene-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-acetylbenzo[b]thiophene-6-carboxylate
- DB-220975
- SCHEMBL9612674
- CHEMBL3415219
- 1235378-84-3
-
- MDL: MFCD16036306
- Inchi: 1S/C12H10O3S/c1-7(13)10-5-8-3-4-9(12(14)15-2)6-11(8)16-10/h3-6H,1-2H3
- InChI Key: UPQCOKCTOOXIQQ-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC2C=CC(C(=O)OC)=CC1=2
Computed Properties
- Exact Mass: 234.03506535g/mol
- Monoisotopic Mass: 234.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 71.6Ų
methyl 2-acetylbenzo[b]thiophene-6-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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